Cas no 1806199-34-7 (Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806199-34-7
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4833911
• Update Time: 2025-11-07

Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-7(17)4-6-5-16-10(15)9(8(6)18-2)20-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： WTUGTXOKQCSQPA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)CC(=O)OCC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806199-34-7)

Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1806199-34-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an iodo substituent, methoxy, and trifluoromethoxy moieties, which enhance its reactivity and utility in organic synthesis. Its molecular structure makes it a valuable intermediate for developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate as a subject of extensive research. Fluorinated pyridines, in particular, are gaining traction due to their enhanced metabolic stability and bioavailability, which are critical for designing next-generation pharmaceuticals. Researchers are actively exploring its potential in medicinal chemistry, where it serves as a building block for kinase inhibitors and antiviral agents.

In the agrochemical sector, this compound’s trifluoromethoxy group contributes to its lipophilicity, improving membrane permeability and efficacy in pesticide formulations. With the increasing demand for sustainable agriculture solutions, Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate is being investigated for its role in developing environmentally friendly pest control agents. Its structural versatility aligns with the industry’s shift toward green chemistry principles.

Synthetic methodologies for Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate often involve palladium-catalyzed cross-coupling reactions, which are pivotal in modern organic synthesis. These techniques are frequently discussed in academic and industrial forums, reflecting the compound’s relevance in catalysis research. Additionally, its iodo substituent enables further functionalization, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From a commercial perspective, CAS No. 1806199-34-7 is supplied by leading chemical manufacturers catering to the life sciences sector. Its availability in high purity grades ensures compliance with stringent regulatory standards, a key consideration for researchers and formulators. The compound’s patent landscape is also evolving, with several applications highlighting its utility in innovative therapeutics and agrochemicals.

In conclusion, Ethyl 2-iodo-4-methoxy-3-(trifluoromethoxy)pyridine-5-acetate represents a cutting-edge chemical intermediate with broad applicability. Its integration into drug development and crop science underscores its importance in addressing global challenges such as disease resistance and food security. As research advances, this compound is poised to play a pivotal role in shaping the future of synthetic chemistry and material science.